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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopentanol

Cat. No.: B1282178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 1-
(Aminomethyl)cyclopentanol (CAS No: 45511-81-7). Adherence to these guidelines is crucial

to ensure personal safety and minimize environmental impact in a laboratory setting.

Hazard Identification and Summary
1-(Aminomethyl)cyclopentanol is a chemical compound that requires careful handling due to

its potential health hazards. Based on available safety data, the compound is classified with the

following hazards:

Skin Corrosion/Irritation: Can cause skin irritation or burns upon contact.[1][2]

Serious Eye Damage/Eye Irritation: Poses a risk of serious eye damage or irritation.[2]

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Acute Toxicity (Inhalation): May be harmful if inhaled, potentially causing respiratory irritation.

[2][4]

The toxicological properties of this compound have not been thoroughly investigated, and it

should be handled with the caution appropriate for a potentially hazardous substance.[4]
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While specific quantitative data for 1-(Aminomethyl)cyclopentanol is limited in many safety

data sheets, the following table summarizes available information.

Property Value Source

Molecular Formula C6H13NO [1]

Molecular Weight 115.17 g/mol [1]

GHS Hazard Statements
H302, H315, H319, H332,

H335
[2]

Signal Word Warning [2][3]

Flash Point No data available [4]

Boiling Point No data available [4]

Melting Point No data available [4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-
(Aminomethyl)cyclopentanol.

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety

glasses are not sufficient.[2]

Skin Protection:

Gloves: Use compatible, chemical-resistant gloves. Inspect gloves for any signs of

degradation before use.[2] Follow proper glove removal technique to avoid skin contact.[2]

Lab Coat: A full-sleeved lab coat is required.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating

dust or aerosols, use a NIOSH-approved respirator.[2][4]
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Experimental Protocols: Safe Handling and Storage
4.1. General Handling

Ventilation: Always handle 1-(Aminomethyl)cyclopentanol in a well-ventilated area,

preferably within a chemical fume hood.[2][4]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[5] Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][4]

Hygiene: Wash hands thoroughly after handling and before breaks.[2] Contaminated clothing

should be removed immediately and washed before reuse.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

4.2. Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][5]

Incompatibilities: Store away from strong oxidizing agents.[5]

Security: For regulated substances, store in a locked and secure area.[1]

Emergency Procedures
5.1. First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][4]

In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.[1][2]
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1][4]

5.2. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection.[1][4] Avoid breathing vapors and ensure adequate ventilation.[1][4]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[2]

Containment and Cleanup: For spills, contain the material and collect it with an inert

absorbent material. Transfer the material to a suitable, labeled container for disposal.[4]

5.3. Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: The specific hazards arising from the chemical in a fire are not fully

characterized, but may include the release of toxic gases.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Waste Disposal
Dispose of 1-(Aminomethyl)cyclopentanol and its containers in accordance with all

applicable federal, state, and local regulations. Do not allow the product to enter drains.[2]
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Caption: Workflow for the safe handling of 1-(Aminomethyl)cyclopentanol.
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Chemical Spill Occurs
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Caption: Emergency response protocol for a 1-(Aminomethyl)cyclopentanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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